![molecular formula C12H14O5S B1299809 (S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate CAS No. 58879-34-8](/img/structure/B1299809.png)
(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate
Overview
Description
(S)-(5-Oxotetrahydrofuran-2-yl)methyl 4-methylbenzenesulfonate (S-OMS) is an organosulfur compound that is used in various scientific research applications. It is a versatile compound that can be used in a wide range of laboratory experiments, from biochemistry and physiology to organic synthesis.
Scientific Research Applications
Multifunctional Drug Candidate for Neuropsychiatric and Neurological Disorders
The compound was used in the synthesis of tetracyclic butyrophenones, leading to a drug candidate, ITI-007. This drug exhibits binding affinities to serotonin 5-HT(2A) and dopamine D2 receptors, offering potential treatment options for neuropsychiatric and neurological disorders due to its antipsychotic efficacy and oral bioavailability (Li et al., 2014).
Corrosion Inhibition
The compound demonstrated significant inhibition properties for Aluminum corrosion in sulfuric acid. Its efficiency as a corrosion inhibitor increases with the concentration, making it a valuable asset in protecting metals in acidic environments (Ehsani et al., 2015).
Antioxidant Additive for Lubricating Oils
It has been used in synthesizing quinazolones evaluated as antioxidant additives for gasoline lubricating oil. Some derivatives showed high antioxidant activity, suggesting potential applications in enhancing the performance and longevity of lubricating oils (Habib et al., 2014).
Crystallographic and Molecular Studies
The 4-methylbenzenesulfonate (p-toluenesulfonate) anion was studied via ab initio quantum chemical methods, contributing to the understanding of its internal vibrational modes and molecular structure, which is vital for applications in crystallography and molecular modeling (Ristova et al., 1999).
Reactivity with Nucleophiles
A systematic study of its reactivity towards different classes of nucleophiles, such as alcohols, amines, thiols, and malonates, was performed. This research aids in understanding its chemical behavior and potential applications in synthetic chemistry (Forcellini et al., 2015).
Pharmaceutical Applications
It is used in the preparation of various pharmaceutical compounds. For instance, it played a role in the synthesis of tosylate salts of the anticancer drug lapatinib, contributing to the exploration of new drug formulations and their physicochemical properties (Ravikumar et al., 2013).
Inhibitory Effects on Allergic Inflammatory Responses
Its derivatives were investigated for their inhibitory effects on mast cell degranulation, which is crucial in allergic inflammatory responses. This research suggests its potential in developing new therapeutic strategies for allergy treatment (Yoo et al., 2017).
Synthesis of Beta-Blockers
An efficient method for fluorine-18 labeling of beta-blockers using this compound as an intermediate was developed. This methodology is significant for creating radiotracers for positron emission tomography (PET) imaging (Stephenson et al., 2008).
Properties
IUPAC Name |
[(2S)-5-oxooxolan-2-yl]methyl 4-methylbenzenesulfonate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O5S/c1-9-2-5-11(6-3-9)18(14,15)16-8-10-4-7-12(13)17-10/h2-3,5-6,10H,4,7-8H2,1H3/t10-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MGAXYKDBRBNWKT-JTQLQIEISA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC2CCC(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC[C@@H]2CCC(=O)O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60974374 | |
Record name | (5-Oxooxolan-2-yl)methyl 4-methylbenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60974374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58879-34-8 | |
Record name | (5-Oxooxolan-2-yl)methyl 4-methylbenzene-1-sulfonate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60974374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | (S)-(+)-γ-Tosyloxymethyl-γ-butyrolactone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.